REACTION_CXSMILES
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O=O.[CH3:3]C(C)([O-])C.[K+].[C:9]([CH2:17][C:18](=[O:25])[C:19]1[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=1)(=[O:16])[C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1.IC>N#N.O>[C:10]1([C:9](=[O:16])[CH:17]([CH3:3])[C:18]([C:19]2[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=2)=[O:25])[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1 |f:1.2|
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Name
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Quantity
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0.066 mol
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Type
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reactant
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Smiles
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CC(C)([O-])C.[K+]
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Name
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Quantity
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0.06 mol
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)(=O)CC(C1=CC=CC=C1)=O
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Name
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Quantity
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0.07 mol
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Type
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reactant
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Smiles
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IC
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Type
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CUSTOM
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Details
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with stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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while cooling the mixture with ice-bath
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Type
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WAIT
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Details
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to continue at room temperature for further 48 hours
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Duration
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48 h
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Type
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CUSTOM
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Details
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the solvent was removed by distillation
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Type
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ADDITION
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Details
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To the solid mixture was added saturated saline until the solid mixture
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Type
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DISSOLUTION
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Details
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was just completely dissolved
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Type
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EXTRACTION
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Details
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The solution was extracted with suitable amount of anhydrous ethyl ether for three times
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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Type
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CUSTOM
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Details
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The solvent was removed
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Reaction Time |
1 h |
Name
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Type
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product
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Smiles
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C1(=CC=CC=C1)C(C(C(=O)C1=CC=CC=C1)C)=O
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Type | Value | Analysis |
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AMOUNT: MASS | 12 g | |
YIELD: CALCULATEDPERCENTYIELD | 83.9% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |